Cas no 1449-49-6 (2,2,3-trimethylcyclobutan-1-one)
1449-49-6 structure
Product Name:2,2,3-trimethylcyclobutan-1-one
2,2,3-trimethylcyclobutan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanone,2,2,3-trimethyl-
- 2,2,3-Trimethylcyclobutanone
- 2,2,3-trimethylcyclobutan-1-one
- 2,2,3-TRIMETHYL CYCLOBUTANONE
- XCNUTNIUANPMKW-UHFFFAOYSA-N
- 1449-49-6
- AKOS019999137
- SCHEMBL2693191
- Cyclobutanone, 2,2,3-trimethyl-
- DTXSID10932444
- EN300-180262
-
- Inchi： 1S/C7H12O/c1-5-4-6(8)7(5,2)3/h5H,4H2,1-3H3
- InChI Key： XCNUTNIUANPMKW-UHFFFAOYSA-N
- SMILES： O=C1CC(C)C1(C)C
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 1.4
Experimental Properties
- Density: 0.891
- Boiling Point: 139.6°Cat760mmHg
- Flash Point: 31.5°C
- Refractive Index: 1.431
- PSA: 17.07
2,2,3-trimethylcyclobutan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-180262-0.05g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 0.05g |
$252.0 | 2023-09-19 | |
| Enamine | EN300-180262-0.1g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 0.1g |
$376.0 | 2023-09-19 | |
| Enamine | EN300-180262-0.25g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 0.25g |
$538.0 | 2023-09-19 | |
| Enamine | EN300-180262-0.5g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 0.5g |
$847.0 | 2023-09-19 | |
| Enamine | EN300-180262-1.0g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 1g |
$1086.0 | 2023-06-02 | |
| Enamine | EN300-180262-2.5g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 2.5g |
$2127.0 | 2023-09-19 | |
| Enamine | EN300-180262-5.0g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 5g |
$3147.0 | 2023-06-02 | |
| Enamine | EN300-180262-10.0g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 10g |
$4667.0 | 2023-06-02 | |
| Enamine | EN300-180262-1g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 1g |
$1086.0 | 2023-09-19 | |
| Enamine | EN300-180262-5g |
2,2,3-trimethylcyclobutan-1-one |
1449-49-6 | 95% | 5g |
$3147.0 | 2023-09-19 |
2,2,3-trimethylcyclobutan-1-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
1449-49-6 (2,2,3-trimethylcyclobutan-1-one) Related Products
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